Cas no 1805936-37-1 (5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805936-37-1
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4849751
• Update Time: 2025-08-02

5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H8BrF2NO/c9-2-6-3-12-7(8(10)11)1-5(6)4-13/h1,3,8,13H,2,4H2
• InChI Key： VNZBUHZOUXSYQV-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol

5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol: A Comprehensive Overview

The compound 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No: 1805936-37-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are well-known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with a bromomethyl group at the 5-position, a difluoromethyl group at the 2-position, and a hydroxymethyl group at the 4-position. These substituents impart unique electronic and steric properties to the molecule, making it an intriguing subject for both fundamental and applied research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol, allowing researchers to explore its properties in greater depth. The compound has been synthesized through a multi-step process involving nucleophilic aromatic substitution, followed by selective fluorination and bromination. The synthesis route highlights the importance of directing effects in aromatic chemistry, where the placement of substituents on the pyridine ring plays a critical role in determining reactivity and selectivity.

The electronic properties of 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol have been studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits significant electron-withdrawing effects due to the presence of fluorine atoms and bromine substituents. This characteristic makes it a promising candidate for applications in optoelectronic materials, where electron-deficient aromatic systems are highly sought after for their ability to absorb light efficiently.

In terms of biological activity, 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated moderate activity against histone deacetylases (HDACs), which are key targets in cancer therapy. The hydroxymethyl group at the 4-position is believed to play a crucial role in binding to the enzyme's active site, suggesting that further optimization could lead to more potent inhibitors.

The compound's stability under various conditions has also been investigated. It has been found to be stable under neutral and mildly basic conditions but undergoes degradation under strongly acidic conditions due to protonation of the pyridine nitrogen. This information is critical for its storage and handling in research settings.

From an environmental perspective, 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol exhibits moderate biodegradability, making it suitable for applications where environmental impact is a concern. Its degradation products have been identified through advanced analytical techniques such as high-resolution mass spectrometry (HRMS), providing insights into its environmental fate.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)pyridine-4-methanol (CAS No: 1805936-37-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and environmental chemistry.